
Physical properties of 2-Hexyl-5-methylfuran
(boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hexyl-5-methylfuran

Cat. No.: B15492758 Get Quote

Technical Guide: Physicochemical Properties of
2-Hexyl-5-methylfuran
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hexyl-5-methylfuran is a substituted furan derivative with potential applications in various

fields, including flavor and fragrance chemistry, as well as a building block in the synthesis of

more complex organic molecules. An understanding of its fundamental physical properties is

crucial for its application in research and development, particularly in process design,

purification, and formulation. This technical guide provides a summary of the available data on

the boiling point and density of 2-Hexyl-5-methylfuran, details standard experimental

protocols for their determination, and presents a relevant synthetic pathway.

Physical Properties of 2-Hexyl-5-methylfuran
Experimentally determined values for the boiling point and density of 2-Hexyl-5-methylfuran
are not readily available in the current scientific literature and chemical databases. However,

estimations based on structurally similar compounds and computational predictions can provide

valuable insights.
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Physical Property Value Source/Method

Boiling Point Estimated: ~191-192 °C

Based on the boiling point of

the structurally similar

compound 2-hexyl furan.

Density Data not available

No reliable experimental or

predicted data could be found

in the searched literature and

databases.

Note: The provided boiling point is an estimation and should be used with caution. For

applications requiring high precision, experimental determination is strongly recommended.

Experimental Protocols
For researchers who wish to determine the physical properties of 2-Hexyl-5-methylfuran
experimentally, the following standard protocols are recommended.

Determination of Boiling Point (Capillary Method)
The capillary method is a common and reliable technique for determining the boiling point of a

small quantity of a liquid.

Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of 2-Hexyl-5-methylfuran

Procedure:

A small amount of 2-Hexyl-5-methylfuran is placed into the small test tube.
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The capillary tube, with its open end downwards, is placed into the test tube containing the

liquid.

The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with

the thermometer bulb.

The entire assembly is immersed in a heating bath.

The bath is heated slowly and steadily.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is discontinued, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a specific, accurately known volume.

Materials:

Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)

Analytical balance

Temperature-controlled water bath

Sample of 2-Hexyl-5-methylfuran

Distilled water (for calibration)

Procedure:

The empty, clean, and dry pycnometer is accurately weighed.
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The pycnometer is filled with distilled water and placed in a temperature-controlled water

bath until it reaches thermal equilibrium.

The volume of the pycnometer is precisely determined by weighing it with the distilled water

of a known temperature and density.

The pycnometer is then emptied, dried, and filled with 2-Hexyl-5-methylfuran.

The filled pycnometer is brought to the same temperature in the water bath as the water

was.

The pycnometer filled with the sample is weighed.

The density of 2-Hexyl-5-methylfuran is calculated by dividing the mass of the sample by

the volume of the pycnometer.

Synthesis of 2-Alkyl-5-methylfurans: The Paal-Knorr
Furan Synthesis
A common and effective method for the synthesis of substituted furans like 2-Hexyl-5-
methylfuran is the Paal-Knorr furan synthesis. This reaction involves the acid-catalyzed

cyclization of a 1,4-dicarbonyl compound.

Reaction Workflow
The following diagram illustrates the general workflow for the synthesis of a 2-alkyl-5-

methylfuran via the Paal-Knorr synthesis.

1,4-Dicarbonyl Compound
(e.g., 2,5-Nonanedione)

Reaction Mixture

Acid Catalyst
(e.g., H₂SO₄, p-TsOH)

Heating 2-Hexyl-5-methylfuranCyclization & Dehydration Work-up
(e.g., Extraction, Washing)

Purification
(e.g., Distillation)

Pure 2-Hexyl-5-methylfuran
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Click to download full resolution via product page

Caption: General workflow for the Paal-Knorr synthesis of 2-Hexyl-5-methylfuran.

This guide provides a foundational understanding of the physical properties of 2-Hexyl-5-
methylfuran. For precise and critical applications, it is imperative that these properties are

determined through rigorous experimental validation.

To cite this document: BenchChem. [Physical properties of 2-Hexyl-5-methylfuran (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15492758#physical-properties-of-2-hexyl-5-
methylfuran-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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